Cas no 2621937-77-5 (1H-Pyrrolizine-7a(5H)-methanol, tetrahydro-2-(trifluoromethyl)-, (2R,7aR)-rel-)

• Product Name: 1H-Pyrrolizine-7a(5H)-methanol, tetrahydro-2-(trifluoromethyl)-, (2R,7aR)-rel-
• CAS No: 2621937-77-5
• MF: C₉H₁₄F₃NO
• MW: 209.21
• CID: 5109583
• Update Time: 2026-03-03

1H-Pyrrolizine-7a(5H)-methanol, tetrahydro-2-(trifluoromethyl)-, (2R,7aR)-rel- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrolizine-7a(5H)-methanol, tetrahydro-2-(trifluoromethyl)-, (2R,7aR)-rel-
• rel-(2R,8R)-2-(trifluoromethyl)-1,2,3,5,6,7-hexahydropyrrolizin-8-yl]methanol

• Inchi： 1S/C9H14F3NO/c10-9(11,12)7-4-8(6-14)2-1-3-13(8)5-7/h7,14H,1-6H2/t7-,8-/m1/s1
• InChI Key： XPLYOMPZNQZMDF-HTQZYQBOSA-N
• SMILES： N12C[C@H](C(F)(F)F)C[C@@]1(CO)CCC2

Additional information on 1H-Pyrrolizine-7a(5H)-methanol, tetrahydro-2-(trifluoromethyl)-, (2R,7aR)-rel-

Comprehensive Overview of 1H-Pyrrolizine-7a(5H)-methanol, tetrahydro-2-(trifluoromethyl)-, (2R,7aR)-rel- (CAS No. 2621937-77-5)

The compound 1H-Pyrrolizine-7a(5H)-methanol, tetrahydro-2-(trifluoromethyl)-, (2R,7aR)-rel- (CAS No. 2621937-77-5) is a structurally unique molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its tetrahydro-pyrrolizine core, combined with a trifluoromethyl group, offers remarkable potential for modulating biological activity. Researchers are particularly interested in its stereochemistry, as the (2R,7aR)-rel- configuration may influence its binding affinity to target proteins. This compound is often explored in the context of drug discovery, where its chiral centers and fluorinated motifs are leveraged to enhance metabolic stability and bioavailability.

In recent years, the demand for fluorinated compounds like 1H-Pyrrolizine-7a(5H)-methanol has surged due to their applications in medicinal chemistry. The trifluoromethyl group is a hotspot in drug design, as it can improve lipophilicity and alter electronic properties. A common question among researchers is: "How does the (2R,7aR)-rel- configuration impact the compound's interaction with enzymes?" This aligns with broader trends in stereoselective synthesis, a topic frequently searched in academic databases. Additionally, the compound's potential as a building block for heterocyclic scaffolds makes it valuable for fragment-based drug discovery.

The synthesis of 1H-Pyrrolizine-7a(5H)-methanol, tetrahydro-2-(trifluoromethyl)-, (2R,7aR)-rel- often involves asymmetric catalysis, a technique widely discussed in organic chemistry forums. Its pyrrolizine backbone is structurally similar to alkaloids found in natural products, which raises interest in its bioactivity. For instance, users frequently search for "pyrrolizine derivatives in CNS drug development" or "trifluoromethyl effects on pharmacokinetics." These queries reflect the compound's relevance to neuroscience and ADME (Absorption, Distribution, Metabolism, Excretion) studies. Furthermore, its hydrogen-bonding capacity due to the methanol moiety adds another layer of complexity to its applications.

From an industrial perspective, CAS No. 2621937-77-5 is often procured by laboratories specializing in high-value intermediates. Its scalable synthesis and regioselective functionalization are key selling points for chemical suppliers. Environmental considerations also play a role, as fluorinated compounds face scrutiny under green chemistry guidelines. Searches like "sustainable synthesis of trifluoromethylated pyrrolizines" highlight this intersection. The compound's patent landscape is another area of interest, with many inquiring about its use in proprietary formulations or combination therapies.

In summary, 1H-Pyrrolizine-7a(5H)-methanol, tetrahydro-2-(trifluoromethyl)-, (2R,7aR)-rel- represents a versatile tool for chemists and pharmacologists. Its multifunctional architecture addresses contemporary challenges in molecular design, while its stereochemical purity ensures reproducibility in research. As the scientific community continues to explore fluorine-based innovations, this compound is poised to remain a focal point in both academic and industrial settings.